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Compound of Interest

Compound Name: 5-Fluoronicotinaldehyde

CAS No.: 39891-04-8

Cat. No.: B1315728

Get Quote

An In-Depth Technical Guide to 5-Fluoronicotinaldehyde for Advanced Research

Authored by: A Senior Application Scientist
This guide provides an in-depth technical overview of 5-Fluoronicotinaldehyde (CAS No:

39891-04-8), a critical building block for professionals in drug discovery, medicinal chemistry,

and materials science. We will move beyond a simple data sheet to explore its commercial

landscape, practical applications, analytical validation, and safe handling protocols, offering

field-proven insights into its utility.

Strategic Importance in Medicinal Chemistry
5-Fluoronicotinaldehyde is a substituted pyridine derivative whose value is derived from the

unique interplay of its three core components: the pyridine ring, the reactive aldehyde group,

and the strategically placed fluorine atom. The pyridine scaffold is a ubiquitous feature in many

pharmacologically active compounds. The aldehyde functionality serves as a versatile chemical

handle for a wide array of transformations, including reductive aminations, Wittig reactions, and

multicomponent reactions (MCRs) to rapidly build molecular complexity[1].
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The true strategic advantage, however, comes from the fluorine substituent. The introduction of

fluorine into a drug candidate can profoundly and beneficially influence its physicochemical and

pharmacokinetic properties.[2] Judicious use of fluorine can modulate:

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, allowing fluorine to act

as a "metabolic shield," blocking oxidation at what would otherwise be a vulnerable position.

[3]

Binding Affinity: Fluorine's high electronegativity can alter the electronic profile of the

molecule, influencing non-covalent interactions (like hydrogen bonds and dipole interactions)

within a protein's binding pocket.[3]

pKa Modification: A neighboring fluorine atom can lower the basicity (pKa) of the pyridine

nitrogen, which can be critical for optimizing solubility, cell permeability, and off-target activity.

Lipophilicity and Permeability: Fluorine substitution can increase lipophilicity, which may

enhance membrane permeability and improve penetration into tissues like the central

nervous system (CNS).[3]

These combined features make 5-Fluoronicotinaldehyde a highly sought-after intermediate

for synthesizing novel therapeutics across oncology, neuroscience, and infectious disease

research.[3]

Commercial Availability and Sourcing
5-Fluoronicotinaldehyde is readily available from a range of chemical suppliers, catering to

needs from discovery-scale research to larger, process-development quantities. When sourcing

this reagent, it is crucial to consider not only price but also documented purity, available

analytical data (e.g., NMR, HPLC), and supplier reliability.
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Supplier Country Business Type Notes

BLD Pharmatech Ltd. P.R. China Supplier

Offers a wide range of

diversified research

chemicals and

provides custom

services.[4]

Dayang Chem

(Hangzhou) Co.,Ltd.
P.R. China Leading Producer

Specializes in the

development and

production of

pharmaceutical and

agrochemical

intermediates.[5]

Apollo Scientific Ltd. N/A Supplier

A known supplier of

fluorinated building

blocks and other

research chemicals.

Ambeed N/A Supplier

Provides

comprehensive

analytical data (NMR,

HPLC, LC-MS) for its

products.[6]

Sigma-Aldrich (Merck) Global Supplier

A major global

distributor of research

chemicals, listing the

compound from

various sources.

Note: The compound is often listed under various synonyms, including 5-Fluoropyridine-3-

carboxaldehyde, 3-Fluoro-5-formylpyridine, and 5-Fluoropyridine-3-carbaldehyde.[4][5]

Physicochemical & Safety Profile
A thorough understanding of a compound's properties is fundamental to its effective and safe

use in a laboratory setting.
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Physicochemical Data
Property Value Source

CAS Number 39891-04-8 [4]

Molecular Formula C₆H₄FNO [4]

Molecular Weight 125.1 g/mol [4]

Appearance
Off-white solid or colorless

liquid
[7]

Boiling Point 188.6 °C at 760 mmHg [4]

Melting Point 15-25 °C [7]

Density 1.27 g/cm³ [4]

Flash Point 67.9 °C [4]

Safety, Handling, and Storage
5-Fluoronicotinaldehyde is a hazardous substance that requires careful handling in a

controlled laboratory environment.

Core Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335). May also cause an allergic skin reaction (H317).[8]

Handling Precautions: Use only in a well-ventilated area, preferably under a chemical fume

hood.[9] Avoid all personal contact, including inhalation of vapors or dust.[8] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[9]

Storage Conditions: Store under an inert atmosphere, such as argon or nitrogen, to prevent

degradation.[8][9] Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

In Case of a Spill: Immediately clean up all spills.[8] Contain and absorb the spill with inert

material like sand or vermiculite. Place the material in a suitable, labeled container for waste

disposal.[8]
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Application Workflow: Synthesis of a Bioactive
Scaffold
The primary utility of 5-Fluoronicotinaldehyde is as a precursor for more complex molecular

architectures. A common application is in the synthesis of novel heterocyclic compounds for

biological screening. The diagram below illustrates a typical workflow where the aldehyde is

used in a reductive amination reaction to generate a library of secondary amines, which are

common motifs in drug candidates.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body#commercial-availability-of-5-fluoronicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Synthesis

Phase 2: Screening & Analysis

5-Fluoronicotinaldehyde
(Starting Material)
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(e.g., NaBH(OAc)3)

Primary Amine Library
(R-NH2)
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(Target Compounds)
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(e.g., Kinase Assay)

Test Compounds
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Identify Active Compounds

Lead Optimization

Structure-Activity
Relationship (SAR)
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Caption: A typical drug discovery workflow utilizing 5-Fluoronicotinaldehyde.

Analytical Method Validation: Ensuring Purity and
Identity
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Verifying the purity and identity of starting materials is a non-negotiable step in chemical

synthesis. For an intermediate like 5-Fluoronicotinaldehyde, High-Performance Liquid

Chromatography with UV detection (HPLC-UV) is a robust and widely accessible method for

quality control. The causality behind this choice is its ability to separate the analyte from

potential impurities arising from synthesis or degradation, providing quantitative purity data.

Analytical Workflow Logic
The choice of an analytical method depends on the properties of the analyte. For a thermally

stable but not highly volatile compound like 5-Fluoronicotinaldehyde, HPLC is often preferred

over Gas Chromatography (GC).
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Caption: Logic for selecting an appropriate analytical method.

Protocol: Purity Analysis by HPLC-UV
This protocol is adapted from established methods for similar aromatic aldehydes and serves

as a self-validating system for routine quality control.[10]

1. Preparation of Solutions:
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Diluent: Prepare a 50:50 (v/v) mixture of Acetonitrile and deionized Water.
Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 5-Fluoronicotinaldehyde
reference standard and dissolve it in 10 mL of diluent.
Working Standard (50 µg/mL): Dilute the stock solution appropriately to achieve a final
concentration of 50 µg/mL.
Sample Solution: Prepare the sample to a theoretical concentration of 50 µg/mL in the
diluent.

2. Chromatographic Conditions:

Instrument: Agilent 1260 Infinity II LC System or equivalent.
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[10]
Mobile Phase: Isocratic elution with 60% Acetonitrile and 40% Water.
Flow Rate: 1.0 mL/min.[10]
Column Temperature: 30 °C.
Injection Volume: 10 µL.
UV Detector Wavelength: 275 nm.
Run Time: 10 minutes.

3. System Suitability & Analysis:

Inject the working standard five times. The relative standard deviation (RSD) of the peak
area should be ≤ 2.0%.
Inject the diluent as a blank to ensure no interfering peaks are present.
Inject the sample solution in duplicate.
Calculate the purity of the sample by comparing the peak area of the analyte in the sample
solution to the average peak area of the working standard.

Conclusion
5-Fluoronicotinaldehyde stands as a testament to the power of strategic fluorination in

modern chemical synthesis. Its commercial availability, coupled with a well-understood

reactivity and safety profile, makes it an invaluable tool for researchers aiming to accelerate the

discovery of novel molecules with enhanced biological properties. By employing robust

analytical methods and adhering to safe handling practices, scientists can effectively leverage

this versatile building block to drive innovation in drug development and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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